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Compound of Interest

Compound Name: 1,2-Dipiperidinoethane

Cat. No.: B1217083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety, handling, and

material safety data sheet (MSDS) information for 1,2-Dipiperidinoethane. The following

sections detail the hazardous properties, safe handling procedures, and emergency response

protocols for this compound, intended for use by professionals in research and development

environments.

Chemical Identification and Physical Properties
1,2-Dipiperidinoethane is a chemical compound with the molecular formula C12H24N2. It is

also known by other names, including 1,1'-(1,2-Ethanediyl)bispiperidine.[1][2] Key physical and

chemical properties are summarized in the table below.
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Property Value Source

Molecular Formula C12H24N2 [2][3]

Molar Mass 196.33 g/mol [2][4][5]

CAS Number 1932-04-3 [1][2][4][6]

EC Number 217-692-7 [2][4][6]

Appearance Clear to yellow liquid [4][6]

Boiling Point 265 °C [2][3]

Melting Point -1 to -0.5 °C [2][3]

Flash Point 110 °C [2]

Density 0.91 - 0.9236 g/cm³ [2][3]

Hazard Identification and Classification
1,2-Dipiperidinoethane is classified as a hazardous chemical. It is harmful if swallowed, in

contact with skin, or if inhaled.[1][4] It is also known to cause skin and serious eye irritation,

and may cause respiratory irritation.[1][4][6]

Hazard Classification Category Hazard Statement

Acute Oral Toxicity Category 4 H302: Harmful if swallowed

Acute Dermal Toxicity Category 4
H312: Harmful in contact with

skin

Acute Inhalation Toxicity Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity

(single exposure)
Category 3

H335: May cause respiratory

irritation
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Source:[1][4][5][7]

Safe Handling and Storage Workflow
Proper handling and storage of 1,2-Dipiperidinoethane are crucial to minimize exposure and

ensure a safe working environment. The following diagram outlines the recommended workflow

from procurement to disposal.
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Safe Handling Workflow for 1,2-Dipiperidinoethane

Receiving
- Inspect container for damage

- Verify label information

Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from incompatible materials (strong oxidizing agents, strong acids)

Store Safely

Handling
- Use in a well-ventilated area or fume hood

- Wear appropriate PPE
- Avoid contact with skin, eyes, and clothing

- Avoid inhalation of vapors

Prepare for Use

Experimental Use
- Follow established protocols

- Use non-sparking tools
- Prevent electrostatic discharge

In the Lab

Spill Response
- Evacuate area

- Wear full protective equipment
- Absorb with inert material

- Collect in a suitable container for disposal

In case of a spill

Personal Protective Equipment (PPE)
- Safety goggles with side-shields or face shield

- Chemical-resistant gloves (e.g., nitrile)
- Protective clothing

- Respiratory protection if ventilation is inadequate

Always Wear

In case of a spill

Waste Disposal
- Collect in a labeled, sealed container

- Dispose of as hazardous waste
- Follow local, state, and federal regulations

Generate Waste

Always Wear

Contain and Dispose

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 1,2-Dipiperidinoethane.
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Exposure Controls and Personal Protection
To minimize the risk of exposure, appropriate engineering controls and personal protective

equipment (PPE) must be utilized.

Control Parameter Recommendation

Engineering Controls

- Work in a well-ventilated area.[4] - Use a

laboratory fume hood for procedures that may

generate vapors. - Ensure eyewash stations and

safety showers are readily accessible.[1]

Eye/Face Protection

- Wear tightly fitting safety goggles with side-

shields.[4] - A face shield may be necessary for

splash hazards.[1]

Skin Protection

- Wear chemical-resistant gloves (e.g., nitrile

rubber).[4] - Wear appropriate protective

clothing to prevent skin exposure.[1][4]

Respiratory Protection

- If ventilation is inadequate or exposure limits

are exceeded, use a NIOSH-approved

respirator with appropriate cartridges.[4]

Hygiene Measures
- Wash hands thoroughly after handling.[1][4] -

Do not eat, drink, or smoke in work areas.[1][4]

First Aid and Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Inhalation

- Move the victim to fresh air.[4] - If breathing is

difficult, administer oxygen.[1][4] - If not

breathing, give artificial respiration.[4] - Seek

immediate medical attention.[1][4]

Skin Contact

- Immediately remove contaminated clothing.[4]

- Wash the affected area with plenty of soap and

water for at least 15 minutes.[1][4] - Seek

medical attention.[1][4]

Eye Contact

- Rinse cautiously with water for several

minutes.[4] - Remove contact lenses, if present

and easy to do. Continue rinsing for at least 15

minutes.[1][4] - Seek immediate medical

attention.[1][4]

Ingestion

- Rinse mouth with water.[4] - Do NOT induce

vomiting.[4] - Never give anything by mouth to

an unconscious person.[4] - Seek immediate

medical attention.[1][4]

Fire Fighting

- Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[4] - Wear self-contained

breathing apparatus (SCBA) and full protective

gear.[1][4]

Accidental Release

- Evacuate personnel from the area.[4] - Ensure

adequate ventilation.[4] - Wear appropriate

personal protective equipment.[4] - Absorb the

spill with inert, non-combustible material (e.g.,

sand, earth).[1][8] - Collect the absorbed

material in a suitable, closed container for

disposal.[4] - Prevent the spill from entering

drains or waterways.[4]
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Toxicological Information and Experimental
Protocols
The acute toxicity of 1,2-Dipiperidinoethane has been categorized as harmful through oral,

dermal, and inhalation routes. While specific experimental reports for this compound are not

publicly available, the methodologies for determining these toxicological endpoints are

standardized by organizations such as the Organisation for Economic Co-operation and

Development (OECD). The likely protocols used are described below.

Acute Oral Toxicity (OECD Guideline 401 - Rescinded,
but foundational; now OECD 420, 423, or 425)
The acute oral toxicity is likely determined by administering the substance to fasted rodents

(typically rats) via gavage.[6] A stepwise procedure is used where groups of animals are given

a single dose of the chemical.[6] The animals are then observed for a period of at least 14 days

for signs of toxicity and mortality.[6] A post-mortem examination (necropsy) is performed on all

animals.[6] The results are used to determine the LD50 (the dose lethal to 50% of the test

population) and to classify the substance's oral toxicity.

Acute Dermal Toxicity (OECD Guideline 402)
In this test, the substance is applied to a shaved area of the skin of an animal (often a rat or

rabbit) for a 24-hour period.[7][9] The test area is typically covered with a porous gauze

dressing to hold the substance in contact with the skin.[7] A stepwise procedure with different

dose levels is used on groups of animals.[5][10] The animals are observed for at least 14 days

for signs of toxicity and mortality.[5][9] A necropsy is performed on all animals at the end of the

observation period.[7][9] This allows for the determination of the dermal LD50 and classification

of the substance's dermal toxicity.

Acute Inhalation Toxicity (OECD Guideline 403)
For this assessment, animals (usually rats) are exposed to the chemical as a vapor, aerosol, or

dust in an inhalation chamber for a defined period, typically 4 hours.[4][11] Two main protocols

exist: a traditional LC50 test where groups of animals are exposed to different concentrations,

and a Concentration x Time (C x t) protocol which examines toxicity over multiple exposure

durations.[1][4][11] The animals are then observed for at least 14 days for signs of toxicity and
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mortality.[4] This data is used to determine the LC50 (the concentration in air that is lethal to

50% of the test population) and to classify the substance's inhalation toxicity.

Disposal Considerations
Waste 1,2-Dipiperidinoethane and contaminated materials must be disposed of as hazardous

waste.[1][4] Disposal should be carried out in accordance with all applicable local, state, and

federal regulations.[4] Do not allow the chemical to enter drains or the environment.[4]

Disclaimer: This document is intended as a guide and is not a substitute for a formal safety

data sheet (SDS). It is the responsibility of the user to conduct a thorough risk assessment

before handling this chemical. Always refer to the most current SDS provided by the supplier

and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,2-Dipiperidinoethane: A Technical Guide to Safety,
Handling, and Material Safety Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217083#1-2-dipiperidinoethane-safety-handling-
and-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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